![molecular formula C28H28ClN3O B3890066 4-(1-naphthylmethyl)-N-(3-phenoxybenzylidene)-1-piperazinamine hydrochloride](/img/structure/B3890066.png)
4-(1-naphthylmethyl)-N-(3-phenoxybenzylidene)-1-piperazinamine hydrochloride
Overview
Description
4-(1-naphthylmethyl)-N-(3-phenoxybenzylidene)-1-piperazinamine hydrochloride is a chemical compound that has gained significant attention in scientific research. This compound is commonly known as NBMPR, and it is a potent inhibitor of the nucleoside transporter. The nucleoside transporter is a protein that is responsible for the uptake of nucleosides into cells. NBMPR has been used in various scientific research studies to investigate the role of nucleoside transporters in different physiological and biochemical processes.
Mechanism of Action
The mechanism of action of NBMPR involves the inhibition of the nucleoside transporter. The nucleoside transporter is a protein that is responsible for the uptake of nucleosides into cells. By inhibiting the nucleoside transporter, NBMPR prevents the uptake of nucleosides into cells, which can have significant physiological and biochemical effects.
Biochemical and Physiological Effects
NBMPR has been shown to have significant effects on various physiological and biochemical processes. One of the primary effects of NBMPR is on the uptake of nucleosides into cells. By inhibiting the nucleoside transporter, NBMPR prevents the uptake of nucleosides into cells, which can have significant effects on cell proliferation, metabolism, and other cellular processes.
Advantages and Limitations for Lab Experiments
One of the significant advantages of using NBMPR in scientific research is its potent inhibition of the nucleoside transporter. This allows researchers to investigate the role of nucleoside transporters in various physiological and biochemical processes. However, one of the limitations of using NBMPR is its potential toxicity and side effects. Therefore, researchers must use caution when working with NBMPR and ensure that appropriate safety measures are in place.
Future Directions
There are several future directions for research on NBMPR. One potential direction is to investigate the role of nucleoside transporters in other physiological and biochemical processes. Additionally, researchers could investigate the potential use of NBMPR in cancer treatment and other therapeutic applications. Finally, further research is needed to understand the potential side effects and toxicity of NBMPR and to develop safer and more effective inhibitors of the nucleoside transporter.
Conclusion
In conclusion, 4-(1-naphthylmethyl)-N-(3-phenoxybenzylidene)-1-piperazinamine hydrochloride is a potent inhibitor of the nucleoside transporter that has significant applications in scientific research. By inhibiting the nucleoside transporter, NBMPR can have significant effects on various physiological and biochemical processes. While NBMPR has several advantages in scientific research, researchers must use caution when working with this compound due to its potential toxicity and side effects. Further research is needed to understand the full potential of NBMPR and to develop safer and more effective inhibitors of the nucleoside transporter.
Scientific Research Applications
NBMPR has been used in various scientific research studies to investigate the role of nucleoside transporters in different physiological and biochemical processes. One of the primary applications of NBMPR is in cancer research. Nucleoside transporters play a crucial role in the uptake of chemotherapeutic agents into cancer cells. By inhibiting the nucleoside transporter with NBMPR, researchers can investigate the efficacy of different chemotherapeutic agents in cancer treatment.
properties
IUPAC Name |
(E)-N-[4-(naphthalen-1-ylmethyl)piperazin-1-yl]-1-(3-phenoxyphenyl)methanimine;hydrochloride | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H27N3O.ClH/c1-2-12-26(13-3-1)32-27-14-6-8-23(20-27)21-29-31-18-16-30(17-19-31)22-25-11-7-10-24-9-4-5-15-28(24)25;/h1-15,20-21H,16-19,22H2;1H/b29-21+; | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RRROSMANYZBMGW-ORVJAXSGSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC2=CC=CC3=CC=CC=C32)N=CC4=CC(=CC=C4)OC5=CC=CC=C5.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CN(CCN1CC2=CC=CC3=CC=CC=C32)/N=C/C4=CC(=CC=C4)OC5=CC=CC=C5.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H28ClN3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
458.0 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.